Cas no 2228430-73-5 (3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine
• CAS No: 2228430-73-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 5946089
• PubChem ID: 165718304
• Update Time: 2025-05-25

3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-methoxyphenyl)but-3-en-1-amine
• EN300-1927211
• 2228430-73-5
• 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine

• Inchi： 1S/C11H14BrNO/c1-8(5-6-13)9-3-4-10(12)11(7-9)14-2/h3-4,7H,1,5-6,13H2,2H3
• InChI Key： CGSBCLMDMKQOJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(=C)CCN

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine

3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine: A Comprehensive Overview

The compound with CAS No. 2228430-73-5, known as 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in advanced chemical synthesis. In this article, we delve into the chemical structure, synthesis methods, applications, and latest research findings related to this compound.

Chemical Structure and Properties

3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine features a substituted phenyl group attached to a butenyl chain, with a bromine atom at the para position and a methoxy group at the meta position. The presence of the bromine atom introduces unique electronic properties, while the methoxy group enhances the molecule's solubility and reactivity. The double bond in the butenyl chain contributes to the compound's conjugation, making it highly versatile in various chemical reactions.

Synthesis Methods

The synthesis of 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions between aromatic bromides and alkenes. These methods not only enhance the scalability of production but also pave the way for large-scale applications in industry.

Applications in Drug Discovery

One of the most promising applications of 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine lies in drug discovery. The compound's structural flexibility allows it to serve as an intermediate in the synthesis of bioactive molecules with potential therapeutic effects. Recent studies have highlighted its role in developing compounds targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The bromine atom acts as a reactive site for further functionalization, enabling researchers to explore diverse pharmacophores.

Materials Science and Polymer Chemistry

In materials science, 3-(4-Bromo-3-methoxyphenyl)but-3-en-1-amine has shown potential as a building block for advanced polymers and materials with tailored properties. Its ability to undergo polymerization under specific conditions makes it valuable for creating high-performance polymers used in electronics, optics, and biomedical devices. Researchers have also investigated its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels.

Latest Research Findings

Recent research has focused on understanding the electronic properties of 3-(4-Bromo-3-methoxyphenyl)butenamine, particularly its role in electron transfer processes. Studies using computational chemistry techniques have revealed insights into its frontier molecular orbitals, which are critical for determining its reactivity in various chemical transformations. Additionally, experiments involving electrochemical characterization have demonstrated its potential as an electrode material in energy storage devices.

Future Directions

The future of 3-(4-Bromo-3-methoxyphenyl)butenamine looks promising as researchers continue to explore its untapped potential. Ongoing projects aim to optimize its synthesis for industrial-scale production while investigating novel applications in biotechnology and nanotechnology. As interdisciplinary research progresses, this compound is expected to play a pivotal role in advancing both academic and industrial frontiers.

In conclusion, CAS No. 2228430795 (corrected) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and synthetic flexibility make it an invaluable tool for scientists seeking innovative solutions in drug discovery, materials science, and beyond.